4,7-Diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline

• CAS No.: 102331-53-3
• Molecular Formula: C26H14Cl6N2
• Molecular Weight: 567.1 g/mol
• IUPAC Name: 4,7-diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline
• InChI: InChI=1S/C26H14Cl6N2/c27-25(28,29)21-13-19(15-7-3-1-4-8-15)17-11-12-18-20(16-9-5-2-6-10-16)14-22(26(30,31)32)34-24(18)23(17)33-21/h1-14H
• InChI Key: ATTYXOQGENZUTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC3=C2C=CC4=C3N=C(C=C4C5=CC=CC=C5)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Description

4,7-Diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline is a useful research compound. Its molecular formula is C26H14Cl6N2 and its molecular weight is 567.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture composed of 2,9,-dimethyl-4,7-diphenyl-1,10-phenanthroline (4.0 g, 0.011 mole), N-chlorosuccinimide (9.0 g, 0.067 mole), benzoyl peroxide (0.011 g) and 96 ml carbon tetrachloride was stirred for 6 hr in an oil bath at 90°. After standing overnight at 4° C., crystals of succinimide were removed by filtration. The solvent was removed from the filtrate by vacuum evaporation to produce a light yellow solid which was then dissolved in chloroform. The organic layer was washed with saturated sodium carbonate solution and dried over anhydrous magnesium sulfate. Removal of solvent by vacuum evaporation yielded the white solid product. Yield=6.1 g (97%). Mp=286°-289°. IR 3020-3080, 1620, 1570, 1550, 1490, 1445, 1405, 1360, 1220, 1040, 930, 895, 835, 800, 780, 760, 735, 700, 620 cm-1. 60 MHz proton NMR in CDCl3 δ7.55 singlet (10 protons), δ8.05 singlet (2 protons), δ8.3 singlet (2 protons).